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Phenkapton Technical Profile

Phenkapton is an organophosphorus compound that was historically used as an insecticide and acaricide (a

pesticide that targets mites and ticks). Its core chemical identity is summarized below [1] [2]:

Property Value / Description

CAS Registry Number 2275-14-1 [1] [2]

IUPAC Name S-{[(2,5-Dichlorophenyl)sulfanyl]methyl} O,O-diethyl phosphorodithioate [1] [2]

Molecular Formula C₁₁H₁₅Cl₂O₂PS₃ [1] [2]

Molecular Mass 377.31 g/mol [1] [2]

Canonical SMILES CCOP(=S)(OCC)SCSC1=C(C=CC(=C1)Cl)Cl [1] [2]

Mode of Action Acetylcholinesterase (AChE) inhibitor (IRAC Group 1B) [2]

Physicochemical & Environmental Fate Data
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The following table consolidates key data on the compound's properties and environmental behavior [2]:

Parameter Value Classification / Implication

Physical State Liquid -

Water Solubility 0.044 mg/L (at
20°C, pH 7)

Very low

Octanol-Water Partition
Coefficient (Log P)

5.84 High (Indicates high lipophilicity and potential
for bioaccumulation)

Density 1.35 g/mL -

Mammalian Acute Oral LD₅₀ 44 mg/kg High toxicity

Regulatory Status (EU) Not approved Considered obsolete

Applications and History

Phenkapton was introduced around 1955 and was used to control pests such as red spider mites, thrips,

and mealybugs on crops including fruit trees (e.g., apples, pears), vegetables, cotton, and ornamentals [2]. It

was typically formulated as an emulsifiable concentrate or wettable powder [2]. However, its use was phased

out beginning in the 1990s, and it is now regarded as an obsolete pesticide that is not approved for use in the

European Union [2].

Hazards and Resistance

Toxicity: As an organophosphorus compound and AChE inhibitor, Phenkapton is highly toxic.
Evidence for this includes its low mammalian acute oral LD₅₀ of 44 mg/kg [2]. Related compounds like

Methyl Phenkapton are confirmed cholinesterase inhibitors, with exposure leading to symptoms such
as sweating, pinpoint pupils, muscle spasms, and respiratory distress [3].

Environmental Concern: Its high log P value (5.84) classifies it as a potential "forever chemical"
with a significant tendency to bioaccumulate in organisms [2].
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Pest Resistance: Recorded resistance to Phenkapton has been documented in several mite

species, including Panonychus ulmi and Tetranychus urticae [2]. This is a common issue with
organophosphates and other pesticides, where overuse selects for resistant pest populations [4] [5].

Experimental Bioassay Concept

While specific protocols for Phenkapton were not located, a general bioassay method for detecting

antimetabolite toxins (which function differently from organophosphates) is described in the literature and

can serve as a conceptual reference [6].

The following diagram outlines the key steps in this microbial inhibition bioassay:

Prepare Minimal Media Agar Plate

Incorporate Indicator
E. coli Strain

Apply Test Sample
(e.g., bacterial stab, filtrate in well)

Incubate Plate
(24-48 hours)

Observe Inhibition Zone
(No E. coli growth around sample)

Confirm Specificity
(Repeat with media + potential antidote

 e.g., amino acid)
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Click to download full resolution via product page

This workflow visualizes a general microbial inhibition bioassay, adapted from methods used to detect other

toxins [6].

Key Takeaways for Researchers

Status: Phenkapton is a legacy organophosphate of historical interest rather than a compound for
current development, due to its high toxicity and environmental persistence.

Core Mechanism: It is a classic acetylcholinesterase inhibitor, sharing this mechanism with other
organophosphates and carbamates.

Data Gaps: Detailed modern toxicokinetic studies, metabolic pathways in non-target organisms, and
specific enzymatic assays were not found in the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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